Cas no 1806967-26-9 (Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate)

Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both difluoromethyl and fluoro substituents enhances its reactivity and selectivity, making it a valuable intermediate in the development of bioactive compounds. The hydroxyl group at the 6-position offers further functionalization potential, while the ethyl ester moiety provides stability and solubility for synthetic applications. This compound is particularly useful in constructing heterocyclic frameworks with improved metabolic stability and lipophilicity. Its well-defined structure and high purity ensure consistent performance in research and industrial processes, supporting advancements in medicinal chemistry and crop protection.

Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate structure

1806967-26-9 structure

Product Name:Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate

CAS No:1806967-26-9

MF:C₉H₈F₃NO₃

MW:235.15993309021

CID:4881670

Update Time:2025-05-28

Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate
- Inchi： 1S/C9H8F3NO3/c1-2-16-9(15)4-3-5(10)8(14)13-6(4)7(11)12/h3,7H,2H2,1H3,(H,13,14)
- InChI Key： QFMCROBJTZUHLX-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)OCC)C=C(C(N1)=O)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 388
XLogP3: 1.1
Topological Polar Surface Area: 55.4

Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029036527-250mg	Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate	1806967-26-9	95%	250mg	$1,058.40	2022-03-31
Alichem	A029036527-500mg	Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate	1806967-26-9	95%	500mg	$1,769.25	2022-03-31
Alichem	A029036527-1g	Ethyl 2-(difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylate	1806967-26-9	95%	1g	$2,981.85	2022-03-31